NB-598 Maleate salt
NB-598 Maleate salt
Brand Name:
Vulcanchem
CAS No.:
136719-26-1
VCID:
VC0005544
InChI:
InChI=1S/C27H31NOS2.C4H4O4/c1-5-28(14-8-6-7-13-27(2,3)4)18-22-10-9-11-25(16-22)29-19-26-17-24(21-31-26)23-12-15-30-20-23;5-3(6)1-2-4(7)8/h6,8-12,15-17,20-21H,5,14,18-19H2,1-4H3;1-2H,(H,5,6)(H,7,8)/b8-6+;2-1-
SMILES:
CCN(CC=CC#CC(C)(C)C)CC1=CC(=CC=C1)OCC2=CC(=CS2)C3=CSC=C3.C(=CC(=O)O)C(=O)O
Molecular Formula:
C31H35NO5S2
Molecular Weight:
565.743
NB-598 Maleate salt
CAS No.: 136719-26-1
Inhibitors
VCID: VC0005544
Molecular Formula: C31H35NO5S2
Molecular Weight: 565.743
| CAS No. | 136719-26-1 |
|---|---|
| Product Name | NB-598 Maleate salt |
| Molecular Formula | C31H35NO5S2 |
| Molecular Weight | 565.743 |
| IUPAC Name | (Z)-but-2-enedioic acid;(E)-N-ethyl-6,6-dimethyl-N-[[3-[(4-thiophen-3-ylthiophen-2-yl)methoxy]phenyl]methyl]hept-2-en-4-yn-1-amine |
| Standard InChI | InChI=1S/C27H31NOS2.C4H4O4/c1-5-28(14-8-6-7-13-27(2,3)4)18-22-10-9-11-25(16-22)29-19-26-17-24(21-31-26)23-12-15-30-20-23;5-3(6)1-2-4(7)8/h6,8-12,15-17,20-21H,5,14,18-19H2,1-4H3;1-2H,(H,5,6)(H,7,8)/b8-6+;2-1- |
| Standard InChIKey | QGUWPAYJKVJWEK-JVTXGDFZSA-N |
| SMILES | CCN(CC=CC#CC(C)(C)C)CC1=CC(=CC=C1)OCC2=CC(=CS2)C3=CSC=C3.C(=CC(=O)O)C(=O)O |
| Synonyms | (E)-N-(3-([3,3/'-bithiophen]-5-ylmethoxy)benzyl)-N-ethyl-6,6-dimethylhept-2-en-4-yn-1-amine fumarate |
| Last Modified | Aug 20 2021 |
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